2-(3-fluorophenyl)-N-(2-methoxybenzyl)ethanamine

• IUPAC Name: 2-(3-fluorophenyl)-N-[(2-methoxyphenyl)methyl]ethanamine
• InChI: InChI=1S/C16H18FNO/c1-19-16-8-3-2-6-14(16)12-18-10-9-13-5-4-7-15(17)11-13/h2-8,11,18H,9-10,12H2,1H3
• InChI Key: PHZSUWYEINSOBM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CNCCC2=CC(=CC=C2)F
• Molecular Formula: C16H18FNO
• Molecular Weight: 259.32 g/mol

Description

2-(3-fluorophenyl)-N-(2-methoxybenzyl)ethanamine, also known as fluoxetine, is a selective serotonin reuptake inhibitor (SSRI) and is widely used as an antidepressant medication. Fluoxetine was first synthesized in 1972 by Eli Lilly and Company and was approved by the FDA in 1987 for the treatment of major depressive disorder. Since then, fluoxetine has become one of the most commonly prescribed antidepressants worldwide.

Mechanism of Action

Fluoxetine works by selectively blocking the reuptake of serotonin in the brain, thereby increasing the concentration of serotonin in the synaptic cleft. This leads to enhanced serotonin signaling and is thought to be responsible for the antidepressant and anxiolytic effects of the drug.
Biochemical and Physiological Effects:
In addition to its effects on serotonin signaling, 2-(3-fluorophenyl)-N-(2-methoxybenzyl)ethanamine has been shown to modulate the activity of several other neurotransmitter systems, including dopamine, norepinephrine, and acetylcholine. It also has effects on the hypothalamic-pituitary-adrenal (HPA) axis, which regulates the body's stress response.

Advantages and Limitations for Lab Experiments

Fluoxetine is a widely used and well-characterized drug, making it a valuable tool for studying the role of serotonin and other neurotransmitters in various physiological and pathological processes. However, its effects are not specific to serotonin signaling and can be influenced by other factors such as age, sex, and genetic background. Additionally, the use of 2-(3-fluorophenyl)-N-(2-methoxybenzyl)ethanamine in animal studies can be complicated by its metabolism and pharmacokinetics.

Future Directions

There are several areas of research that could benefit from further investigation into the effects of 2-(3-fluorophenyl)-N-(2-methoxybenzyl)ethanamine. These include:
1. Development of more selective serotonin reuptake inhibitors with fewer side effects and improved efficacy.
2. Investigation of the potential use of 2-(3-fluorophenyl)-N-(2-methoxybenzyl)ethanamine in the treatment of neurodegenerative diseases.
3. Study of the effects of 2-(3-fluorophenyl)-N-(2-methoxybenzyl)ethanamine on the gut microbiome, which has been shown to play a role in mood regulation.
4. Exploration of the role of 2-(3-fluorophenyl)-N-(2-methoxybenzyl)ethanamine in the regulation of immune function and inflammation.
5. Investigation of the potential use of 2-(3-fluorophenyl)-N-(2-methoxybenzyl)ethanamine in the treatment of addiction and substance abuse disorders.
In conclusion, 2-(3-fluorophenyl)-N-(2-methoxybenzyl)ethanamine is a widely used and well-studied drug with a variety of potential applications in the treatment of psychiatric and neurological disorders. Further research is needed to fully understand its mechanisms of action and potential therapeutic uses.

Synthesis Methods

The synthesis of 2-(3-fluorophenyl)-N-(2-methoxybenzyl)ethanamine involves several steps, including the condensation of 3-fluorobenzaldehyde with 2-(methoxyphenyl)ethylamine, followed by reduction with sodium borohydride. The resulting intermediate is then reacted with benzyl bromide to form the final product.

Scientific Research Applications

Fluoxetine has been extensively studied for its efficacy in treating depression, anxiety, and other psychiatric disorders. It has also been investigated for its potential use in the treatment of obesity, bulimia nervosa, and premenstrual dysphoric disorder. Additionally, 2-(3-fluorophenyl)-N-(2-methoxybenzyl)ethanamine has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.